4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide
• InChI: InChI=1S/C16H19N3O2/c17-9-12-1-3-13(4-2-12)10-19-7-8-21-15(11-19)16(20)18-14-5-6-14/h1-4,14-15H,5-8,10-11H2,(H,18,20)
• InChI Key: DRIXMUVUEHADFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CN(CCO2)CC3=CC=C(C=C3)C#N

Description

4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide is a complex organic compound with a unique structure that includes a cyanophenyl group, a cyclopropyl group, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide typically involves multiple steps, starting with the preparation of the cyanophenyl intermediate. This intermediate is then reacted with cyclopropylamine and morpholine-2-carboxylic acid under specific conditions to form the final product. Common reagents used in these reactions include catalysts like palladium and solvents such as dimethylformamide (DMF) and tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the cyanophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines.

Scientific Research Applications

4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-cyanophenyl)methyl]morpholine-4-carboxamide
• 4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-4-carboxamide

Uniqueness

4-[(4-cyanophenyl)methyl]-N-cyclopropylmorpholine-2-carboxamide is unique due to its specific structural features, such as the presence of both a cyanophenyl group and a cyclopropyl group. These features confer distinct chemical and biological properties, making it a valuable compound for various applications.